Cas no 2228406-70-8 ({1-5-(2-methylcyclopropyl)furan-2-ylcyclobutyl}methanamine)

• Product Name: {1-5-(2-methylcyclopropyl)furan-2-ylcyclobutyl}methanamine
• CAS No: 2228406-70-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5846580
• PubChem ID: 165853163
• Update Time: 2025-07-14

{1-5-(2-methylcyclopropyl)furan-2-ylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-5-(2-methylcyclopropyl)furan-2-ylcyclobutyl}methanamine
• EN300-1730893
• {1-[5-(2-methylcyclopropyl)furan-2-yl]cyclobutyl}methanamine
• 2228406-70-8

• Inchi： 1S/C13H19NO/c1-9-7-10(9)11-3-4-12(15-11)13(8-14)5-2-6-13/h3-4,9-10H,2,5-8,14H2,1H3
• InChI Key： KYILIAUIRQIDTK-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)C1(CN)CCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Additional information on {1-5-(2-methylcyclopropyl)furan-2-ylcyclobutyl}methanamine

Chemical Profile of {1-5-(2-methylcyclopropyl)furan-2-ylcyclobutyl}methanamine (CAS No. 2228406-70-8)

The compound {1-5-(2-methylcyclopropyl)furan-2-ylcyclobutyl}methanamine, identified by its CAS number 2228406-70-8, represents a fascinating molecule with significant potential in the realm of pharmaceutical and biochemical research. This intricate structure, featuring a fused cyclopropyl and furan ring system connected to a cyclobutyl moiety via an amine functional group, has garnered attention due to its unique stereochemistry and chemical properties.

At the heart of this compound's appeal lies its complex three-dimensional framework. The presence of a furan ring introduces oxygen into the molecular structure, which can influence both electronic and steric properties. The 2-methylcyclopropyl substituent adds another layer of complexity, introducing a methyl group that can participate in various interactions, including hydrogen bonding and hydrophobic effects. These features make the compound a promising candidate for further investigation in drug design and development.

The cyclobutyl group further enhances the molecule's structural diversity. Cyclobutyl rings are known for their rigid conformation, which can be advantageous in binding to biological targets with high specificity. This rigidity, combined with the flexibility provided by the amine linkage, allows for a wide range of conformations that could be exploited in the design of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. By leveraging techniques like molecular dynamics simulations and quantum mechanical calculations, scientists can explore the potential interactions between {1-5-(2-methylcyclopropyl)furan-2-ylcyclobutyl}methanamine and biological targets. These studies have suggested that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a valuable scaffold for drug discovery.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have shown that it can interact with various proteins, including those involved in metabolic pathways and signal transduction. The amine group in particular has been identified as a key moiety for binding interactions, suggesting potential applications in modulating enzyme activity or receptor function.

The synthesis of {1-5-(2-methylcyclopropyl)furan-2-ylcyclobutyl}methanamine presents its own set of challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques like transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the desired framework with high precision.

One particularly noteworthy aspect of this compound is its potential role as a building block for more complex derivatives. By modifying specific functional groups or introducing additional substituents, researchers can generate a library of related compounds with tailored properties. This approach has been widely used in medicinal chemistry to identify lead compounds with enhanced efficacy and reduced toxicity.

The growing interest in natural product-inspired drug design has also highlighted the importance of molecules like {1-5-(2-methylcyclopropyl)furan-2-ylcyclobutyl}methanamine. Many biologically active compounds exhibit structural motifs similar to those found in natural products, suggesting that synthetic analogs may also possess therapeutic value. By studying the chemical space occupied by these natural products, researchers can identify new scaffolds for drug development.

Future research directions for this compound include exploring its potential applications in treating various diseases. Given its structural complexity and predicted biological activity, it may find utility in areas such as oncology, neurology, or immunology. Additionally, investigating its metabolic stability and pharmacokinetic properties will be crucial for assessing its feasibility as a drug candidate.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for exploring chemical space more efficiently. By employing predictive models based on large datasets of known compounds, researchers can accelerate the identification of promising candidates like {1-5-(2-methylcyclopropyl)furan-2-ylcyclobutyl}methanamine. These tools can help prioritize compounds for experimental validation based on their predicted biological activity and synthetic accessibility.

In conclusion, {1-5-(2-methylcyclopropyl)furan-2-ylcyclobutyl}methanamine (CAS No. 2228406-70-8) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemistry makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of chemical biology continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.